molecular formula C16H16N2O5 B5850910 N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide

Cat. No. B5850910
M. Wt: 316.31 g/mol
InChI Key: LNSIRTCEFGRLQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s by scientists at the Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous scientific studies, which have explored its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide is complex and not fully understood. However, it is believed that N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide works by activating the immune system and inducing the production of cytokines, which are signaling molecules that regulate the immune response. Specifically, N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide activates the production of interferon-alpha and tumor necrosis factor-alpha, which are cytokines that have been shown to have potent anti-tumor activity.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects. In preclinical studies, N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide has been shown to induce the production of cytokines, as well as to activate the immune system and stimulate the production of white blood cells. N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide has also been shown to have anti-angiogenic effects, meaning that it can inhibit the growth of new blood vessels, which is a key process in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide for lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for researchers who are studying the immune system and its role in cancer treatment. However, one limitation of N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide is that it can be difficult to synthesize, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are a number of potential future directions for research on N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide. One area of interest is the development of new synthetic methods for N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide, which could make it more accessible for use in lab experiments. Another area of interest is the development of new formulations of N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide that could be more effective in treating cancer. Finally, there is ongoing research into the use of N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide in combination with other cancer treatments, such as chemotherapy and radiation therapy, which could improve its efficacy.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxyphenylacetic acid with 4-methyl-3-nitrobenzoyl chloride in the presence of a base. Alternatively, it can be synthesized using a one-pot reaction of 3,4-dimethoxyphenylacetic acid, 4-methyl-3-nitrobenzaldehyde, and ammonium acetate in acetic acid.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide has been extensively studied for its potential use in cancer treatment. In preclinical studies, N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide has been shown to have potent anti-tumor activity against a variety of cancer cell lines, including lung, breast, colon, and prostate cancer. N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide works by targeting the tumor vasculature, which is the network of blood vessels that supply nutrients and oxygen to the tumor. By disrupting the tumor vasculature, N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide can cause the tumor to shrink or even disappear.

properties

IUPAC Name

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O5/c1-10-4-5-11(8-13(10)18(20)21)16(19)17-12-6-7-14(22-2)15(9-12)23-3/h4-9H,1-3H3,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNSIRTCEFGRLQD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,4-dimethoxyphenyl)-4-methyl-3-nitrobenzamide

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